Cas no 1426314-83-1 (N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1426314-83-1
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5969580
• PubChem ID: 71802935
• Update Time: 2025-05-19

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS024554657
• N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]-4-PROPYL-1,2,3-THIADIAZOLE-5-CARBOXAMIDE
• N-[4-(2-methoxyphenoxy)but-2-ynyl]-4-propylthiadiazole-5-carboxamide
• 1426314-83-1
• N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• F6412-1483
• VU0547697-1

• Inchi： 1S/C17H19N3O3S/c1-3-8-13-16(24-20-19-13)17(21)18-11-6-7-12-23-15-10-5-4-9-14(15)22-2/h4-5,9-10H,3,8,11-12H2,1-2H3,(H,18,21)
• InChI Key： RSRAXCFPFOVRIR-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#CCOC2C=CC=CC=2OC)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1426314-83-1)

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1426314-83-1, belongs to a class of molecules known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including a thiadiazole ring, a propargyl group, and an amide moiety, makes this molecule a promising candidate for further investigation.

The thiadiazole core is a well-studied scaffold in drug discovery, renowned for its broad spectrum of biological activities. Thiadiazoles have been extensively explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a butynyl chain in the structure of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide introduces additional complexity, potentially influencing its interactions with biological targets. This structural feature may contribute to the compound's ability to modulate specific enzymatic pathways or receptor binding sites.

The amide group in the molecule is another critical feature that can influence its pharmacological properties. Amides are known to participate in hydrogen bonding interactions, which can enhance the binding affinity of a drug molecule to its target. Additionally, the amide functionality can be modified through various chemical reactions, allowing for the synthesis of derivatives with tailored biological activities. This flexibility makes N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide a versatile scaffold for medicinal chemists.

The 2-methoxyphenoxy moiety adds another layer of complexity to the compound's structure. This aromatic group is known to influence the solubility and metabolic stability of drug molecules. The methoxy group can also participate in hydrophobic interactions, potentially affecting the compound's binding affinity and selectivity. The combination of these functional groups suggests that N-4-(2-methoxyphenoxy)but-2-yn-1-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide may exhibit unique pharmacological properties that make it suitable for various therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational methods such as molecular docking and quantum mechanics simulations have been increasingly used to predict the binding modes of drug candidates to biological targets. These techniques have helped researchers identify key interactions between drug molecules and their targets, leading to the development of more effective and selective therapeutic agents. N-4-(2-methoxyphenoxy)but-2-ylnllyl 4-propyl 1 23 -thiadiazole 5 -carboxamide has been subjected to such studies, providing valuable insights into its potential biological activities.

One area where this compound has shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by various signaling pathways and enzymatic reactions, many of which are targeted by existing anti-inflammatory drugs. However, there is a continuous need for new therapeutic agents that can provide more effective and safer treatment options. The unique structure of N-(42methoxy phenoxy) but 21 ynllyl 41 propyl 12 3 -thiadiazole 5 -carboxamide suggests that it may interact with key inflammatory mediators, potentially leading to novel anti-inflammatory effects.

Another area of interest is the potential application of this compound in cancer therapy. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Targeting specific molecular pathways involved in cancer progression has led to the development of several successful anticancer drugs. The structural features of N-(42methoxy phenoxy) but 21 ynllyl 41 propyl 12 3 -thiadiazole 5 -carboxamide make it a candidate for further investigation as an anticancer agent. Studies have shown that thiadiazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival.

The synthesis of N-(42methoxy phenoxy) but 21 ynllyl 41 propyl 12 3 -thiadiazole 5 -carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods allow for precise control over the reaction conditions, enabling the synthesis of high-quality intermediates that are essential for further functionalization.

In conclusion, N-(42methoxy phenoxy) but 21 ynllyl 41 propyl 12 3 -thiadiazole 5 -carboxamide (CAS No. 1426314831) is a promising candidate for further pharmaceutical research due to its unique structural features and potential biological activities. The presence of multiple functional groups such as the thiadiazole ring, propargyl group, and amide moiety makes this molecule a versatile scaffold for drug discovery. Recent studies have highlighted its potential applications in treating inflammatory diseases and cancer, making it an attractive target for further investigation.